Isoboonein
Isoboonein
Brand Name:
Vulcanchem
CAS No.:
99946-04-0
VCID:
VC0047673
InChI:
InChI=1S/C9H14O3/c1-5-7-4-12-9(11)3-6(7)2-8(5)10/h5-8,10H,2-4H2,1H3/t5-,6-,7-,8+/m1/s1
SMILES:
CC1C(CC2C1COC(=O)C2)O
Molecular Formula:
C9H14O3
Molecular Weight:
170.21 g/mol
Isoboonein
CAS No.: 99946-04-0
Reference Standards
VCID: VC0047673
Molecular Formula: C9H14O3
Molecular Weight: 170.21 g/mol
| CAS No. | 99946-04-0 |
|---|---|
| Product Name | Isoboonein |
| Molecular Formula | C9H14O3 |
| Molecular Weight | 170.21 g/mol |
| IUPAC Name | (4aR,6S,7R,7aS)-6-hydroxy-7-methyl-4,4a,5,6,7,7a-hexahydro-1H-cyclopenta[c]pyran-3-one |
| Standard InChI | InChI=1S/C9H14O3/c1-5-7-4-12-9(11)3-6(7)2-8(5)10/h5-8,10H,2-4H2,1H3/t5-,6-,7-,8+/m1/s1 |
| Standard InChIKey | DPDXVBIWZBJGSX-XUTVFYLZSA-N |
| Isomeric SMILES | C[C@H]1[C@H](C[C@H]2[C@@H]1COC(=O)C2)O |
| SMILES | CC1C(CC2C1COC(=O)C2)O |
| Canonical SMILES | CC1C(CC2C1COC(=O)C2)O |
| Appearance | Solid |
| PubChem Compound | 10899112 |
| Last Modified | Nov 12 2021 |
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